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Compound of Interest

Compound Name: 4-lodophenol

Cat. No.: B032979

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate, essential safety protocols and
logistical plans for the use of 4-lodophenol, ensuring the well-being of laboratory personnel
and compliance with safety standards.

Chemical Identifier:

e Name: 4-lodophenol

e CAS Number: 540-38-5

e Molecular Formula: CeHsIO

Primary Hazards: 4-lodophenol is classified as a hazardous substance. It is harmful if
swallowed or in contact with skin, and it causes severe skin burns and eye damage.[1][2] It is
also irritating to the respiratory system.[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure when handling 4-
lodophenol.[4]
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Protection Area

Required PPE

Specifications & Best
Practices

Eye & Face Protection

Safety goggles and face shield

Chemical safety goggles
providing a seal around the
eyes are mandatory.[4] A full-
face shield should be worn
over the goggles, especially
when handling larger
quantities or if there is a risk of
splashing.[4][5]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended.[4] Always
check the glove manufacturer's
compatibility chart. Double
gloving may be appropriate for
certain procedures.
Contaminated gloves should

be disposed of immediately.[2]

[4]

Body Protection

Chemical-resistant lab coat

A polyethylene-coated
polypropylene gown or a
similar non-absorbent material
is preferred over standard cloth
lab coats to ensure full arm

coverage.[4]

Respiratory Protection

NIOSH-approved respirator

All handling of this compound
must be performed within a
certified chemical fume hood.
[4][6] If a fume hood is not
available or its performance is
inadequate, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors and

particulates is required.[4][6][7]
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Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o All work with 4-lodophenol should be conducted in a designated area within a certified
chemical fume hood.[4][6]

o Ensure that an eyewash station and safety shower are in close proximity and are readily
accessible.[6][7]

o Before beginning work, don all required PPE as detailed in the table above.[4]
» Handling:

o Avoid all personal contact, including inhalation of dust.[5]

o Minimize dust generation and accumulation.[3][8]

o When weighing the solid, perform this task inside the fume hood. If the balance cannot be
placed inside the hood, use a tared, sealed container to transport the chemical.[4]

o Wash hands thoroughly with soap and water after handling.[5][8]
» Storage:

o Store 4-lodophenol in a cool, dry, well-ventilated area away from incompatible
substances such as strong bases, acid anhydrides, and acid chlorides.[3][6][7]

o Keep containers tightly closed and protected from light.[3][6][9]

o Store in original containers.[5]

Accidental Release Measures

e Minor Spills:
o Remove all ignition sources.[5]

o Clean up spills immediately, observing all personal protective equipment precautions.[3][8]
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o Use dry clean-up procedures and avoid generating dust.[5]

o Sweep up or absorb the material and place it into a suitable, labeled, and closed container
for disposal.[3][5][8]

e Major Spills:

o Clear the area of all personnel and move upwind.[5]

o

Alert emergency responders and inform them of the location and nature of the hazard.[5]

[¢]

Wear full-body protective clothing and a self-contained breathing apparatus.[5]

[¢]

Contain the spill with sand, earth, or vermiculite and prevent it from entering drains or
watercourses.[5]

[e]

Collect the recoverable product into labeled containers for recycling or disposal.[5]
Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.
o Waste Identification and Segregation:
o Classify 4-lodophenol waste as hazardous chemical waste.[10]

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.[10]

» Waste Collection and Storage:
o Use a designated, leak-proof, and clearly labeled hazardous waste container.[10]

o The label must include the words "Hazardous Waste," the full chemical name "4-
lodophenol," the associated hazards (e.g., "Corrosive," "Irritant"), and the accumulation
start date.[10]

o Store the waste container in a designated satellite accumulation area that is secure and
away from incompatible materials, keeping the container closed except when adding
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waste.[10]

e |nstitutional Procedures:

o Follow your institution's specific procedures for hazardous waste pickup and disposal.
Contact your EHS office for guidance and to schedule a waste pickup.[10]

Quantitative Data Summary

Property Value Source
Molecular Weight 220.01 g/mol [1][6]
Melting Point 92-94 °C

Boiling Point 138 °C at 5 mmHg

log Pow 2.91 [6]

GHS Hazard Codes H302, H312, H314 [1]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-lodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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